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Compound of Interest

Compound Name: Mitoguazone
CAS No.: 459-86-9; 7059-23-6
Cat. No.: B15565574
Get Quote
. J

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling potent compounds like Mitoguazone. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling of Mitoguazone in a laboratory setting.

Mitoguazone, also known as Methylglyoxal-bis(guanylhydrazone) (MGBG), is a competitive
inhibitor of S-adenosyl-methionine decarboxylase with antineoplastic properties.[1] It is
classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause
respiratory irritation.[2][3]

Hazard Identification and Classification

Proper handling of Mitoguazone requires a thorough understanding of its potential hazards.
The compound is classified according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

. - H351: Suspected of causing
Carcinogenicity 2
cancer

GHS Pictogram:
Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.
The following PPE is mandatory when handling Mitoguazone.

Click to download full resolution via product page

» Protective Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.[2] For handling
potent compounds, double gloving is recommended.[4]

» Protective Clothing: A lab coat or gown should be worn to prevent skin contact.[2]

o Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[2]
A face shield may be necessary when there is a risk of splashing.[5][6]

Safe Handling and Operational Workflow
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Adherence to a standardized workflow is critical for minimizing the risk of exposure and
contamination.

Click to download full resolution via product page
Step-by-Step Handling Protocol:
e Preparation:

o Work in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.[2]

o Ensure all necessary equipment, including PPE and spill containment materials, is readily
available.

o Do not eat, drink, or smoke in the handling area.[2][7]
e Handling:
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
o Wash hands thoroughly after handling the compound.[2][7]
o Storage:
o Store Mitoguazone in a locked, secure area.[2][7]
o Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
Emergency Procedures
First Aid Measures:
o If Swallowed: Rinse mouth with water. Immediately call a poison center or doctor.[7]

« If on Skin: Remove contaminated clothing and wash the skin with plenty of soap and water.

[2]
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e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[2]

Spill and Disposal Plan

Proper disposal of Mitoguazone and any contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Use an absorbent material to contain and clean up the spill.

Collect the waste in a sealed container for hazardous waste disposal.
Waste Disposal:

» Dispose of Mitoguazone and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[2][7][8]

e Do not dispose of it down the drain or in regular trash.[8]

o Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Mitoguazone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565574/docs#comprehensive-safety-and-handling-
guide-for-mitoguazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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